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Compound of Interest

Compound Name: 2-Allylcyclopentanone

CAS No.: 30079-93-7

Cat. No.: B1313613

Get Quote

Advanced Synthesis, Characterization, and Strategic Applications in Ligand Design

Executive Summary & Chemical Identity
2-Allylcyclopentanone (CAS: 30079-93-7) represents a pivotal chiral building block in organic

synthesis, serving as a "linchpin" scaffold for cyclopentanoid natural products, specifically

jasmonates (fragrance/agrochemicals) and prostaglandins (pharmaceuticals).

Unlike simple ketones, the

-substitution provides a stereogenic center that is highly reactive yet prone to racemization,
demanding precise synthetic control. This guide moves beyond basic textbook definitions to
address the practical challenges of mono-alkylation, regioselectivity, and catalytic asymmetric
synthesis.
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Property Value Technical Note

IUPAC Name
2-(prop-2-en-1-yl)cyclopentan-

1-one

Molecular Formula

Molecular Weight 124.18 g/mol

Boiling Point 188–190 °C (760 mmHg)

Vacuum distillation

recommended (e.g., 75°C @

15 mmHg) to prevent

polymerization.

Density 0.936 g/mL

Phase separation in aqueous

workups requires careful

extraction.

Flash Point 64 °C Class IIIA Combustible Liquid.

Solubility

Soluble in EtOH,

,

Immiscible in water; lipophilic

nature aids organic extraction.

Synthetic Pathways: The Regioselectivity Challenge
The synthesis of 2-allylcyclopentanone is a classic case study in kinetic vs. thermodynamic

control. The core challenge is preventing poly-alkylation (adding two allyl groups) and

controlling regiochemistry (alkylation at C2 vs. C5).

Method A: Classical Enolate Alkylation (Kinetic Control)
Reagents: LDA (Lithium Diisopropylamide), Allyl Bromide, THF, -78°C.

Mechanism: Deprotonation yields the kinetic lithium enolate.

Critical Flaw: Even at -78°C, proton transfer between the product (mono-alkylated) and the

starting enolate is fast, leading to significant amounts of 2,2-diallyl and 2,5-diallyl byproducts.

This method is rarely used in high-purity process chemistry today.
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Method B: Palladium-Catalyzed Decarboxylative
Allylation (The "Tsuji-Trost" Standard)
This is the industry-preferred method for high-value synthesis. It proceeds via an allyl enol

carbonate intermediate, ensuring exclusive mono-alkylation and high regioselectivity.

Mechanism:

Enol Carbonate Formation: Cyclopentanone reacts with allyl chloroformate or diallyl

carbonate.

Oxidative Addition: Pd(0) inserts into the allylic bond, releasing

and forming a

-allyl palladium complex and an enolate ion pair.

Reductive Elimination: The enolate attacks the

-allyl species. Because the nucleophile and electrophile are generated in the same solvent
cage (ion pairing), the reaction is highly specific.

Cyclopentanone

Method A: LDA / Allyl Bromide
(-78°C)

Method B: Allyl Methyl Carbonate
Pd(PPh3)4 Catalyst

Kinetic Enolate

Allyl Enol Carbonate

2-Allylcyclopentanone
(Target)

Low Selectivity

Poly-alkylated Impurities
(2,2-diallyl / 2,5-diallyl)

Proton Exchange

[Pd(allyl)]+ [Enolate]-
-CO2

High Selectivity

Click to download full resolution via product page

Figure 1: Comparison of Classical Alkylation vs. Pd-Catalyzed Decarboxylative Allylation

pathways.

Experimental Protocol: Pd-Catalyzed Synthesis
Note: This protocol is designed for a 10 mmol scale. All glassware must be flame-dried.
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Reagents
Substrate: Allyl enol carbonate of cyclopentanone (prepared via standard chloroformate

method).

Catalyst:

(2.5 mol%) +

(10 mol%) OR

(5 mol%).

Solvent: Anhydrous THF (degassed).

Step-by-Step Methodology
Catalyst Activation: In a glovebox or under Argon, charge a Schlenk flask with

(580 mg, 0.5 mmol). Add 20 mL of anhydrous THF. Stir for 10 min until the solution turns
bright yellow/orange.

Addition: Dissolve the allyl enol carbonate (1.68 g, 10 mmol) in 10 mL THF. Add this solution

dropwise to the catalyst mixture over 5 minutes.

Reaction: Stir at room temperature. The evolution of gas (

) indicates reaction progress. Monitor by TLC (Hexane/EtOAc 9:1). Reaction is typically
complete in 30–60 minutes.

Expert Tip: If reaction stalls, warm to 40°C. Do not reflux unless necessary to avoid

isomerizing the double bond.

Workup: Filter the mixture through a short pad of silica gel (to remove Pd black) and wash

with ether.

Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography (Silica,

0
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10%

in Pentane).

Yield Expectation: 85–92% isolated yield.

Analytical Characterization (NMR/IR)
Validation of the structure requires distinguishing the terminal allyl protons from the ring

protons.
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Spectroscopic Method Signal/Peak Assignment/Interpretation

NMR (300 MHz,

)
5.75 (ddt, 1H)

Internal Vinyl Proton (-CH=).

Characteristic multiplet.

5.05 (m, 2H)
Terminal Vinyl Protons (=CH2).

Look for splitting pattern (dd).

2.55 (m, 1H)
-Methine Proton. The chiral

center proton.[1]

2.0–2.4 (m, 4H)

Allylic

and Ring

-carbonyl

.

1.5–1.9 (m, 4H) Remaining ring protons.

NMR 220.1
Carbonyl (C=O). Distinctive

ketone shift.

136.5 Internal Alkene (CH=).

116.2 Terminal Alkene (=CH2).

FT-IR (Neat) 1735

Strong C=O stretch

(Cyclopentanone ring strain

shifts this higher than acyclic

ketones).

1640 Weak C=C stretch (Allyl

group).

Strategic Applications: The
Jasmonate/Prostaglandin Flow
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2-Allylcyclopentanone is the divergent point for two major classes of bioactive molecules.

Pathway A: Methyl Jasmonate (Fragrance)
Used in the flavor and fragrance industry (Hedione® precursors).

Oxidation: Wacker oxidation of the allyl tail to an aldehyde/alcohol chain.

Extension: Aldol condensation or Wittig reaction to extend the side chain to the pentenyl

group found in Jasmonates.

Pathway B: Prostaglandins (Pharma)
Used in the synthesis of

and

.

Functionalization: The ketone allows for

-functionalization (at C5) to introduce the second side chain required for the prostaglandin
skeleton.

Reduction: Stereoselective reduction of the ketone to the alcohol.
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Fragrance & Agrochem Pharmaceuticals
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Figure 2: Divergent synthesis of high-value targets from the 2-allylcyclopentanone scaffold.

Safety & Handling
Toxicity: Like most cyclic ketones, it is a skin and eye irritant. The allyl moiety adds potential

alkylating capability, suggesting possible sensitization.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 4°C. The terminal alkene is

susceptible to auto-oxidation over long periods.

Disposal: Incineration in a chemical waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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